Cas no 1805156-14-2 (4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile)
4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile
-
- Inchi: 1S/C10H10F3N3O/c1-6-7(5-15)4-9(17-10(11,12)13)16-8(6)2-3-14/h4H,2,5,15H2,1H3
- InChI Key: FJIAYCHVZGJPDI-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(CN)=C(C)C(CC#N)=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 299
- XLogP3: 1.3
- Topological Polar Surface Area: 71.9
4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083550-1g |
4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile |
1805156-14-2 | 97% | 1g |
$1,504.90 | 2022-04-01 |
4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile
Introduction to 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805156-14-2)
4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the CAS number 1805156-14-2, features a pyridine core substituted with an aminomethyl group, a methyl group, and a trifluoromethoxy group, along with an acetonitrile moiety at the 2-position. The presence of these functional groups imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in the synthesis of novel therapeutic agents.
The compound's structure is highly relevant in the context of modern drug discovery, where molecular diversity and tailored physicochemical properties are critical for optimizing drug efficacy and pharmacokinetics. The trifluoromethoxy group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting various biological pathways, including those involved in cancer and inflammatory diseases.
One of the most compelling aspects of 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile is its role as a building block in the synthesis of more complex pharmacophores. The aminomethyl group provides a versatile handle for further functionalization, enabling chemists to introduce additional moieties such as carboxylic acids, aldehydes, or heterocycles. This flexibility has been exploited in several research endeavors aimed at developing next-generation therapeutics.
In the realm of medicinal chemistry, the compound has been explored for its potential applications in modulating enzyme activity and receptor interactions. For instance, derivatives of this scaffold have shown promise as inhibitors of kinases and other enzymes implicated in signal transduction pathways. The methyl group at the 3-position of the pyridine ring further contributes to the compound's overall shape and electronic distribution, influencing its binding profile to biological targets.
Recent advancements in computational chemistry have facilitated the rational design of derivatives based on 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile, allowing researchers to predict and optimize their biological activity with greater precision. Machine learning models have been trained on large datasets of similar compounds to identify structural features that correlate with enhanced potency or selectivity. These computational tools have accelerated the discovery process by enabling high-throughput virtual screening.
The acetonitrile moiety at the 2-position of the pyridine ring not only contributes to the compound's solubility but also serves as a site for further chemical modification. For example, it can be converted into amides or esters through standard nucleophilic substitution reactions, expanding its utility in synthetic protocols. Such modifications are often critical for achieving optimal pharmacokinetic properties, such as improved oral bioavailability or prolonged circulation time.
The pharmaceutical industry has taken note of these attributes, leading to increased interest in 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile as a commercial intermediate. Several companies specializing in fine chemicals now offer this compound for research purposes, recognizing its potential as a key precursor in drug development pipelines. Its availability has democratized access to researchers worldwide, fostering innovation across academic institutions and biotechnology firms.
The synthesis of this compound typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Advances in catalytic methods have enabled more efficient and sustainable routes to production, reducing waste and energy consumption. Green chemistry principles have been increasingly integrated into synthetic protocols, ensuring that processes align with environmental stewardship goals while maintaining high yields and purity standards.
From a biological perspective, derivatives of 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile have been investigated for their potential therapeutic effects. Preclinical studies have demonstrated activity against models of diseases such as cancer and neurodegeneration. The ability to fine-tune molecular properties through structural modifications has allowed researchers to hone in on specific biological pathways with minimal off-target effects.
The role of fluorinated aromatic systems in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms enhances lipophilicity and metabolic stability while simultaneously improving binding interactions with biological targets. This makes compounds containing trifluoromethoxy groups particularly attractive candidates for drug development. The incorporation of this moiety into 4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile underscores its significance as a pharmacologically relevant scaffold.
Future directions in research may focus on exploring new synthetic methodologies or expanding the scope of derivatives synthesized from this core structure. Techniques such as transition-metal-catalyzed cross-coupling reactions could provide novel ways to introduce additional functional groups while maintaining regioselectivity. Additionally, investigations into prodrug strategies may leverage this compound's versatility to enhance delivery systems for poorly soluble or rapidly metabolized drugs.
In conclusion,4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805156-14-2) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer opportunities for designing innovative therapeutics with improved efficacy and safety profiles. As research continues to uncover new possibilities within this chemical space,this compound is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
1805156-14-2 (4-(Aminomethyl)-3-methyl-6-(trifluoromethoxy)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)